Cas no 1330784-83-2 (2-methyl-2-propanyl 4-{2-cyano-2-[(methylsulfonyl)oxy]ethyl}-1-π Peridinecarboxylate)

• Product Name: 2-methyl-2-propanyl 4-{2-cyano-2-[(methylsulfonyl)oxy]ethyl}-1-π Peridinecarboxylate
• CAS No: 1330784-83-2
• MF: C₁₄H₂₄N₂O₅S
• MW: 332.415762901306
• CID: 1231926
• PubChem ID: 11695663
• Update Time: 2025-04-20

2-methyl-2-propanyl 4-{2-cyano-2-[(methylsulfonyl)oxy]ethyl}-1-π Peridinecarboxylate Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-propanyl 4-{2-cyano-2-[(methylsulfonyl)oxy]ethyl}-1-π Peridinecarboxylate
• SCHEMBL14343128
• tert-butyl 4-{2-cyano-2-[(methylsulfonyl)oxy]ethyl}piperidine-1-carboxylate
• MIEZGECHMGBTJZ-UHFFFAOYSA-N
• 1-Piperidinecarboxylic acid, 4-[2-cyano-2-[(methylsulfonyl)oxy]ethyl]-, 1,1-dimethylethyl ester
• 1-Piperidinecarboxylic acid,4-[2-cyano-2-[(methylsulfonyl)oxy]ethyl]-,1,1-dimethylethyl ester
• 1330784-83-2

• Inchi： 1S/C14H24N2O5S/c1-14(2,3)20-13(17)16-7-5-11(6-8-16)9-12(10-15)21-22(4,18)19/h11-12H,5-9H2,1-4H3
• InChI Key： MIEZGECHMGBTJZ-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OC(C#N)CC1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 332.14059304g/mol
• Monoisotopic Mass: 332.14059304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 105Ų